Cas no 51481-65-3 (Mezlocillin)

The chemical name of mezlocillin is (2S, 5R, 6R) - 3,3-dimethyl-6 - [(2R) - [3- (methanesulfonyl) - 2-oxo-1-imidazoline formylamino] - 2-phenylacetamino] - 7-oxo-4-thia-1-azabicyclo [3.2.0] heptane-2-carboxylic acid. The molecular formula is c21h25n5o8s2, the molecular weight is 539.58200, the density is 1.63g/cm3, the boiling point is 655.5 º C at 760 mmHg, and the flash point is 350.2 º C, refractive index 1.569.

Mezlocillin structure

Product Name:Mezlocillin

CAS No:51481-65-3

Molecular Formula:C₂₁H₂₅N₅O₈S₂

Molecular Weight:539.581902265549

CID:56014

PubChem ID:656511

Mezlocillin Properties

Names and Identifiers

- Mezlocillin
- 3,3-dimethyl-7-((2-((3-methylsulfonyl-2-oxo-imidazolidin-1-yl)carbonylamino)-2-phenyl-acetyl)amino)-6-oxo-2-thia-5-azabicyclo(3.2.0)heptane-4-carboxylic acid
- antibioticbay-f1353
- Melocillin sodium
- Meloxacam acid
- Mezlocillin sodium
- Multocillin
- 3,3-Dimethyl-7-[[2-[(3-methylsulfonyl-2-oxo-imidazolidin-1-yl)carbonylamino]-2-phenyl-acetyl]amino]-6-oxo-2-thia-5-azabicyclo[3.2.0]heptane-4-carboxylic acid
- Mezlocillinum [INN-Latin]
- NS00004129
- EINECS 257-233-8
- Baypen
- Q3307752
- EN300-19734688
- C07221
- (2S,5R,6R)-3,3-dimethyl-6-[[(2R)-2-[(3-methylsulfonyl-2-oxoimidazolidine-1-carbonyl)amino]-2-phenylacetyl]amino]-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
- HY-B1466A
- Mezlocilina
- Mezlocilline
- (2S,5R,6R)-3,3-dimethyl-6-{[(2R)-2-({[3-(methylsulfonyl)-2-oxoimidazolidin-1-yl]carbonyl}amino)-2-phenylacetyl]amino}-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
- 6beta-{(2R)-2-[3-(methanesulfonyl)-2-oxoimidazolidine-1-carboxamido]-2-phenylacetamido}-2,2-dimethylpenam-3alpha-carboxylic acid
- Tox21_112474
- 4-THIA-1-AZABICYCLO(3.2.0)HEPTANE-2-CARBOXYLIC ACID, 3,3-DIMETHYL-6-(((((3-(METHYLSULFONYL)-2-OXO-1-IMIDAZOLIDINYL)CARBONYL)AMINO)PHENYLACETYL)AMINO)-7-OXO-, (2S-(2.ALPHA.,5.ALPHA.,6.BETA.(S*)))
- Mezlin
- Mezlocillinum
- AKOS016010407
- GTPL12272
- Mezlocillin acid
- MEZLOCILLIN [INN]
- carboxamido)-2-phenylacetamido)-7-oxo-
- CHEMBL1731
- DTXSID1023316
- Mezlocillin,(S)
- YPBATNHYBCGSSN-VWPFQQQWSA-N
- CHEBI:6919
- MEZLOCILLIN [MI]
- NCGC00167470-05
- (2S,5R,6R)-6-[(2R)-2-[(3-methanesulfonyl-2-oxoimidazolidine-1-carbonyl)amino]-2-phenylacetamido]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
- SCHEMBL34075
- NCGC00167470-01
- BAY-F-1353
- 6beta-{(2R)-2-[3-(methanesulfonyl)-2-oxoimidazolidine-1-carboxamido]-2-phenylacetamido}penicillanic acid
- Bay-f 1353
- UNII-OH2O403D1G
- 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, 3,3-dimethyl-6-[[(2R)-2-[[[3-(methylsulfonyl)-2-oxo-1-imidazolidinyl]carbonyl]amino]-2-phenylacetyl]amino]-7-oxo-, (2S,5R,6R)-
- DTXCID603316
- (2S,5R,6R)-3,3-dimethyl-6-[[(2R)-2-[[(3-methylsulfonyl-2-oxo-1-imidazolidinyl)-oxomethyl]amino]-1-oxo-2-phenylethyl]amino]-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
- 51481-65-3
- MEZLOCILLIN [VANDF]
- AS-11668
- MEZLOCILLIN [USAN]
- MEZLOCILLIN [MART.]
- DB00948
- (2S,5R,6R)-3,3-dimethyl-6-((R)-2-(3-
- Mezlocillin [USAN:INN:BAN]
- Epitope ID:120371
- (2S,5R,6R)-3,3-Dimethyl-6-((R)-2-(3-(methylsulfonyl)-2-oxo-1-imidazolidinecarboxamido)-2-phenylacetamido)-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid
- 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 3,3-dimethyl-6-(((((3-(methylsulfonyl)-2-oxo-1-imidazolidinyl)carbonyl)amino)phenylacetyl)amino)-7-oxo-, (2S-(2alpha,5alpha,6beta(S*)))
- A828617
- (2S,5R,6R)-6-[(2R)-2-{[(3-methanesulfonyl-2-oxoimidazolidin-1-yl)carbonyl]amino}-2-phenylacetamido]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
- NCGC00167470-03
- OH2O403D1G
- D05021
- (2S,5R,6R)-3,3-Dimethyl-6-[(R)-2-[3-(methylsulfonyl)-2-oxo-1-imidazolidinecarboxamido]-2-phenylacetamido]-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
- Mezlocillin (USAN/INN)
- (2S,5R,6R)-3,3-dimethyl-6-((R)-2-(3-(methylsulfonyl)-2-oxoimidazolidine-1-carboxamido)-2-phenylacetamido)-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
- Mezlocilline [INN-French]
- (methylsulfonyl)-2-oxoimidazolidine-1-
- CAS-51481-65-3
- CS-0013695
- (2S,5R,6R)-3,3-dimethyl-6-[[(2R)-2-[(3-methylsulfonyl-2-oxidanylidene-imidazolidin-1-yl)carbonylamino]-2-phenyl-ethanoyl]amino]-7-oxidanylidene-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
- MEZLOCILLIN [WHO-DD]
- Mezlocilina [INN-Spanish]
- 59798-30-0
- MEZLOCILLIN
- 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid,3,3-dimethyl-6-[[(2R)-[[[3-(methylsulfonyl)-2-oxo-1-imidazolidinyl]carbonyl]amino]phenylacetyl]amino]-7-oxo-, (2S,5R,6R)-
- MEZLOCILLIN SODIUM
- +Expand
- MDL： MFCD00056866
- InChIKey： YPBATNHYBCGSSN-VWPFQQQWSA-N
- Inchi： InChI=1S/C21H25N5O8S2/c1-21(2)14(18(29)30)26-16(28)13(17(26)35-21)22-15(27)12(11-7-5-4-6-8-11)23-19(31)24-9-10-25(20(24)32)36(3,33)34/h4-8,12-14,17H,9-10H2,1-3H3,(H,22,27)(H,23,31)(H,29,30)/t12-,13-,14+,17-/m1/s1
- SMILES： O=C([C@@H](C(C)(C)S[C@]1([H])[C@@H]2NC([C@H](NC(N3CCN(S(=O)(C)=O)C3=O)=O)C4=CC=CC=C4)=O)N1C2=O)O

Computed Properties

Exact Mass: 539.11400
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 13
Rotatable Bond Count: 9
Monoisotopic Mass: 539.114
Heavy Atom Count: 36
Complexity: 1080
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: _0.2
Topological Polar Surface Area: 207A^2

Experimental Properties

LogP: 1.44250
PSA: 207.18000
Refractive Index: 1.569
Boiling Point: 655.5°C at 760 mmHg
Melting Point: 156-164°C
Flash Point: 350.2°C
Density: 1.63

Mezlocillin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00I9OD-25mg	4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid,3,3-dimethyl-6-[[(2R)-[[[3-(methylsulfonyl)-2-oxo-1-imidazolidinyl]carbonyl]amino]phenylacetyl]amino]-7-oxo-, (2S,5R,6R)-	51481-65-3	98%	25mg	$53.00
A2B Chem LLC	AI51549-10mg	Mezlocillin	51481-65-3		10mg	$106.00
Ambeed	A235689-1g	(2S,5R,6R)-3,3-Dimethyl-6-((R)-2-(3-(methylsulfonyl)-2-oxoimidazolidine-1-carboxamido)-2-phenylacetamido)-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid	51481-65-3	98+%	1g	$675.0	2024-07-18
Biosynth	FM40823-25 mg	Mezlocillin	51481-65-3		25mg	$92.40
Chemenu	CM129113-1g	(2S,5R,6R)-3,3-dimethyl-6-((R)-2-(3-(methylsulfonyl)-2-oxoimidazolidine-1-carboxamido)-2-phenylacetamido)-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid	51481-65-3	97%	1g	$282	2021-08-05
Enamine	EN300-19734688-0.05g		51481-65-3		0.05g	$2755.0
TRC	M340853-500mg	Mezlocillin	51481-65-3		500mg	550.00
SHENG KE LU SI SHENG WU JI SHU	sc-279447-1 g	Mezlocillin,	51481-65-3	97%	1g	￥5,265.00	2023-07-10